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Compound of Interest

Compound Name: Pcmpa

Cat. No.: B1654314

For Immediate Release

[City, State] — [Date] — This technical guide provides a comprehensive overview of N-(3-
methoxypropyl)-1-phenyl-cyclohexanamine (PCMPA), a synthetic derivative of phencyclidine
(PCP). This document is intended for researchers, scientists, and drug development
professionals, and consolidates the current scientific understanding of PCMPA, including its
chemical properties, pharmacology, and metabolic pathways.

Contrary to inquiries regarding its therapeutic potential, a thorough review of scientific literature
indicates that PCMPA is primarily classified as a research chemical for forensic and
toxicological applications. There is currently no established evidence to support any therapeutic
use.

Chemical and Physical Properties

PCMPA is an arylcyclohexylamine derivative with the chemical formula C1eH2sNO. It is
structurally related to phencyclidine, a well-known dissociative anesthetic with significant mind-
altering effects. The hydrochloride salt of PCMPA is the common form available for research
purposes.

Table 1: Chemical and Physical Data for PCMPA Hydrochloride
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Property Value
N-(3-methoxypropyl)-1-phenyl-cyclohexanamine

UPAC Name hyfirochlorid()a/p et

CAS Number 1934-63-0

Molecular Formula C16H26CINO

Molecular Weight 283.84 g/mol

Appearance Crystalline solid

Mechanism of Action and Pharmacology

The specific pharmacological profile of PCMPA has not been extensively elucidated. However,
based on its structural similarity to PCP, it is presumed to act primarily as a non-competitive
NMDA receptor antagonist.[1] NMDA receptors are crucial for excitatory synaptic transmission
in the central nervous system, and their blockade can lead to dissociative and hallucinogenic
effects.[1]

PCP and its analogs are also known to interact with other receptor systems, including
dopamine and nicotinic acetylcholine receptors, which may contribute to their complex
pharmacological effects.[1] The precise binding affinities and functional activities of PCMPA at
these various receptors have yet to be fully characterized.

Metabolism

PCMPA is known to be metabolized by cytochrome P450 (CYP450) isoenzymes in the liver.
This metabolic pathway is a critical consideration in toxicological assessments and for
understanding the duration of its effects.

PCMPA Metabolism > Cytochr.ome P450
(Liver)

Click to download full resolution via product page

Caption: Metabolic pathway of PCMPA via cytochrome P450 enzymes.
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Potential for Abuse and Lack of Therapeutic
Application

PCMPA is identified as a synthetic drug and a likely substance of abuse. Its structural
relationship to PCP raises significant concerns regarding its potential for producing
dissociative, hallucinogenic, and psychotomimetic effects.

It is critical to note that there are no clinical trials or substantive research studies indicating any
therapeutic applications for PCMPA. The development of phencyclidine analogs for therapeutic
purposes has been historically challenging due to their adverse side effect profile, including the
risk of psychosis and neurotoxicity. While related compounds like ketamine have found clinical
use as an anesthetic and for treatment-resistant depression, this is the result of extensive
research and clinical evaluation that is absent for PCMPA.[2][3]

Experimental Protocols

Due to the limited research on PCMPA, detailed experimental protocols are not widely
available in the public domain. The primary application of this compound is as an analytical
standard in forensic and toxicological laboratories. Standard protocols for the handling and
analysis of controlled substances would apply.

Experimental Workflow for Forensic Identification:

Sample Handling Analytical Identification

. . . Gas Chromatography- Spectral Library | Positive Identification
Seized Material » Solvent Extraction > Mass Spectrometry (GC-MS) Comparison Report

Click to download full resolution via product page

Caption: General workflow for the forensic identification of PCMPA.

Conclusion
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PCMPA is a phencyclidine derivative with a pharmacological profile that is not well-
characterized but is presumed to involve NMDA receptor antagonism. It is primarily of interest
to the forensic and toxicological communities as a synthetic drug of abuse. The scientific
community has not identified any therapeutic applications for PCMPA, and its potential for
adverse psychoactive effects warrants caution. Further research into its specific pharmacology
and toxicology is necessary to fully understand its effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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